Isoeugenyl methyl ether
Isoeugenyl methyl ether
Methylisoeugenol, also known as (e)-methyl eugenol or 4-propenylveratrole, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. Methylisoeugenol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methylisoeugenol is primarily located in the membrane (predicted from logP). Methylisoeugenol is a mild, bitter, and clove tasting compound that can be found in a number of food items such as star anise, sweet basil, ginger, and carrot. This makes methylisoeugenol a potential biomarker for the consumption of these food products.
Cis-isomethyleugenol is an isomethyleugenol.
Cis-isomethyleugenol is an isomethyleugenol.
Brand Name:
Vulcanchem
CAS No.:
6380-24-1
VCID:
VC0121967
InChI:
InChI=1S/C11H14O2/c1-4-5-9-6-7-10(12-2)11(8-9)13-3/h4-8H,1-3H3/b5-4-
SMILES:
CC=CC1=CC(=C(C=C1)OC)OC
Molecular Formula:
C11H14O2
Molecular Weight:
178.23 g/mol
Isoeugenyl methyl ether
CAS No.: 6380-24-1
Reference Standards
VCID: VC0121967
Molecular Formula: C11H14O2
Molecular Weight: 178.23 g/mol
| CAS No. | 6380-24-1 |
|---|---|
| Product Name | Isoeugenyl methyl ether |
| Molecular Formula | C11H14O2 |
| Molecular Weight | 178.23 g/mol |
| IUPAC Name | 1,2-dimethoxy-4-[(Z)-prop-1-enyl]benzene |
| Standard InChI | InChI=1S/C11H14O2/c1-4-5-9-6-7-10(12-2)11(8-9)13-3/h4-8H,1-3H3/b5-4- |
| Standard InChIKey | NNWHUJCUHAELCL-PLNGDYQASA-N |
| Isomeric SMILES | C/C=C\C1=CC(=C(C=C1)OC)OC |
| SMILES | CC=CC1=CC(=C(C=C1)OC)OC |
| Canonical SMILES | CC=CC1=CC(=C(C=C1)OC)OC |
| Appearance | Oil |
| Density | 1.047-1.053 |
| Melting Point | 70 °C Mp 16-17 ° 16-17°C |
| Physical Description | Liquid colourless to pale yellow liquid; delicate, clove-carnation aroma |
| Description | Methylisoeugenol, also known as (e)-methyl eugenol or 4-propenylveratrole, belongs to the class of organic compounds known as dimethoxybenzenes. These are organic aromatic compounds containing a monocyclic benzene moiety carrying exactly two methoxy groups. Methylisoeugenol exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, methylisoeugenol is primarily located in the membrane (predicted from logP). Methylisoeugenol is a mild, bitter, and clove tasting compound that can be found in a number of food items such as star anise, sweet basil, ginger, and carrot. This makes methylisoeugenol a potential biomarker for the consumption of these food products. Cis-isomethyleugenol is an isomethyleugenol. |
| Solubility | Insoluble in glycerine and propylene glycol; soluble in most fixed oils soluble (in ethanol) |
| Synonyms | isomethyleugenol isomethyleugenol, (E)-isomer isomethyleugenol, (Z)-isomer methyl isoeugenol methylisoeugenol trans-isomethyleugenol |
| PubChem Compound | 1549045 |
| Last Modified | Nov 11 2021 |
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